Cas no 54953-79-6 (5,5-dimethyl-1,3-oxazinan-2-one)

• Product Name: 5,5-dimethyl-1,3-oxazinan-2-one
• CAS No: 54953-79-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1594401
• PubChem ID: 12202793
• Update Time: 2025-04-21

5,5-dimethyl-1,3-oxazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1,3-oxazinan-2-one
• 2H-1,3-oxazin-2-one, tetrahydro-5,5-dimethyl-
• LogP
• 5,5-DIMETHYL-[1,3]OXAZINAN-2-ONE
• AKOS006288619
• 54953-79-6
• SCHEMBL17926181
• DTXSID40480281

• Inchi： 1S/C6H11NO2/c1-6(2)3-7-5(8)9-4-6/h3-4H2,1-2H3,(H,7,8)
• InChI Key： PXCUHVYMIAPQGI-UHFFFAOYSA-N
• SMILES： O1C(NCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 283.2°C at 760 mmHg
• Flash Point: 125.1°C
• Refractive Index: 1.425
• PSA: 38.33